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Compound of Interest

Compound Name: Diloxanide furoate

Cat. No.: B1670643 Get Quote

Introduction

Diloxanide furoate is a luminal amebicide highly effective for the treatment of intestinal

amoebiasis caused by Entamoeba histolytica.[1] It acts primarily within the bowel lumen to

destroy trophozoites of E. histolytica.[2] For local action in the treatment of colonic pathologies

like amoebiasis, a targeted drug delivery approach is highly desirable.[3] Colon-specific drug

delivery systems (CDDS) are designed to protect the drug during its transit through the

stomach and small intestine and to ensure its release specifically in the colon.[3] This approach

increases the drug concentration at the site of action, potentially reducing the required dose,

minimizing systemic side effects, and improving therapeutic outcomes.[3][4]

This document provides detailed application notes and protocols for the formulation and

evaluation of Diloxanide furoate for colon-targeted delivery, intended for researchers,

scientists, and drug development professionals.

Physicochemical Properties of Diloxanide Furoate
Understanding the physicochemical properties of Diloxanide furoate is essential for designing

an effective drug delivery system. Key properties are summarized in the table below.
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Property Value References

Chemical Name

4-(2,2-dichloro-N-

methylacetamido)phenyl furan-

2-carboxylate

[5]

Molecular Formula C₁₄H₁₁Cl₂NO₄ [2][5][6]

Molecular Weight 328.15 g/mol [2][5][6]

Appearance
White or almost white

crystalline powder
[7]

Melting Point 111-116 °C [7][8]

Solubility

Very slightly soluble in water;

Soluble in chloroform and

methanol

[6][7]

UV Absorption Max (λmax)
260-262 nm (in aqueous

solution)
[7]

Log P (theoretical) 1.42 [7]

Pharmacological Action Luminal Amebicide, Prodrug [2]

Strategies for Colon-Targeted Drug Delivery
Several primary strategies can be employed to target drug release to the colon. These

approaches exploit the unique physiological environment of the colon, such as its pH, transit

time, and resident microflora.[3]
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Primary Strategies for Colon-Targeted Drug Delivery

Oral Dosage Form

pH-Dependent Systems
(Utilizes pH gradient of GIT)

Microbially-Triggered Systems
(Utilizes colonic enzymes)

Time-Dependent Systems
(Relies on GI transit time)

Prodrug Approach
(Enzymatic cleavage in colon)

Drug Release in Colon
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Workflow for pH-Dependent Coated Tablet Formulation

1. Weighing & Sieving
Accurately weigh all ingredients.

Pass through a #60 sieve.

2. Dry Blending
Blend Diloxanide furoate, polymer (Eudragit),

and MCC for 15 minutes.

3. Granulation
Prepare a binder solution (PVP K30 in IPA).

Granulate the powder blend.

4. Drying & Sizing
Dry the granules at 40-50°C.

Pass dried granules through a #20 sieve.

5. Lubrication
Add Talc and Magnesium Stearate.

Blend for 5 minutes.

6. Compression
Compress the lubricated granules into

core tablets using a tablet press.

8. Enteric Coating
Spray the coating solution onto the
core tablets in a coating pan until

the desired weight gain is achieved.

7. Coating Solution Prep
Dissolve Eudragit S100 and plasticizer

in a solvent mixture (IPA:Acetone).

9. Drying
Dry the coated tablets at 40°C for 12 hours.

Finished Coated Tablets
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In Vitro Dissolution Testing Workflow for Colon-Targeted Tablets

Apparatus: USP Type II (Paddle)
Speed: 50-100 rpm

Temperature: 37 ± 0.5°C

Phase 1: Gastric Simulation
Medium: 0.1N HCl (pH 1.2)

Duration: 2 hours

Phase 2: Small Intestine Simulation
Medium: Phosphate Buffer (pH 7.4)

Duration: 3 hours

Phase 3: Colon Simulation
Medium: Phosphate Buffer (pH 6.8)

Duration: Up to 18-24 hours

Sample Collection
Withdraw aliquots at predefined
time intervals from each phase.

Drug Analysis
Analyze samples using a validated

UV-Vis or HPLC method to determine
the % cumulative drug release.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

